![molecular formula C21H19N3O5S B4756833 2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one](/img/structure/B4756833.png)
2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one
Overview
Description
2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one, also known as MNTX, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. MNTX is a thiazole derivative and belongs to a class of compounds known as selective mu-opioid receptor antagonists.
Mechanism of Action
2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one works by selectively blocking the mu-opioid receptors in the gastrointestinal tract, which reduces the constipating effects of opioids. It does not affect the analgesic effects of opioids, which makes it a promising candidate for the treatment of opioid-induced constipation.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing the constipating effects of opioids without affecting their analgesic effects. It has also been shown to be safe and well-tolerated in clinical trials. This compound is rapidly absorbed after oral administration and has a half-life of approximately 8 hours.
Advantages and Limitations for Lab Experiments
2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one has several advantages for lab experiments, including its selectivity for the mu-opioid receptor and its ability to selectively block the constipating effects of opioids. However, this compound also has some limitations, including its relatively short half-life and the need for further studies to determine its long-term safety and efficacy.
Future Directions
There are several future directions for the research and development of 2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one. These include:
1. Further studies to determine the long-term safety and efficacy of this compound.
2. Investigation of the potential use of this compound in the treatment of other opioid-related side effects, such as pruritus and respiratory depression.
3. Development of new formulations of this compound that can be administered via alternative routes, such as transdermal or intranasal delivery.
4. Investigation of the potential use of this compound in the treatment of other conditions, such as irritable bowel syndrome.
5. Development of new analogs of this compound with improved pharmacokinetic and pharmacodynamic properties.
In conclusion, this compound is a promising compound with potential applications in the field of medicinal chemistry. Its selective mu-opioid receptor antagonist activity makes it a potential candidate for the treatment of opioid-induced constipation and other opioid-related side effects. Further research is needed to determine its long-term safety and efficacy, and to explore its potential use in the treatment of other conditions.
Scientific Research Applications
2-(4-morpholinyl)-5-{4-[(4-nitrobenzyl)oxy]benzylidene}-1,3-thiazol-4(5H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have selective mu-opioid receptor antagonist activity, which makes it a potential candidate for the treatment of opioid-induced constipation. This compound has also been studied for its potential use in the treatment of other opioid-related side effects, such as pruritus and respiratory depression.
properties
IUPAC Name |
(5E)-2-morpholin-4-yl-5-[[4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1,3-thiazol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O5S/c25-20-19(30-21(22-20)23-9-11-28-12-10-23)13-15-3-7-18(8-4-15)29-14-16-1-5-17(6-2-16)24(26)27/h1-8,13H,9-12,14H2/b19-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNCANNSTANURBB-CPNJWEJPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=O)C(=CC3=CC=C(C=C3)OCC4=CC=C(C=C4)[N+](=O)[O-])S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C2=NC(=O)/C(=C\C3=CC=C(C=C3)OCC4=CC=C(C=C4)[N+](=O)[O-])/S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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